Cas no 959745-27-8 (L-Cysteine, S-[tris(4-methoxyphenyl)methyl]-)
L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine, S-[tris(4-methoxyphenyl)methyl]-
- S-(tris(4-methoxyphenyl)methyl)-L-cysteine
-
- MDL: MFCD30748104
- Inchi: 1S/C25H27NO5S/c1-29-20-10-4-17(5-11-20)25(32-16-23(26)24(27)28,18-6-12-21(30-2)13-7-18)19-8-14-22(31-3)15-9-19/h4-15,23H,16,26H2,1-3H3,(H,27,28)/t23-/m0/s1
- InChI Key: SQSXVIUUCXLCSR-QHCPKHFHSA-N
- SMILES: C(O)(=O)[C@H](CSC(C1=CC=C(OC)C=C1)(C1=CC=C(OC)C=C1)C1=CC=C(OC)C=C1)N
L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | C16839-0.25/G |
S-(TRIS(4-METHOXYPHENYL)METHYL)-L-CYSTEINE |
959745-27-8 | 98% | 0.25g |
$274 | 2023-09-19 | |
| AstaTech | C16839-1/G |
S-(TRIS(4-METHOXYPHENYL)METHYL)-L-CYSTEINE |
959745-27-8 | 98% | 1g |
$686 | 2023-09-19 | |
| AstaTech | C16839-5/G |
S-(TRIS(4-METHOXYPHENYL)METHYL)-L-CYSTEINE |
959745-27-8 | 98% | 5g |
$2058 | 2023-09-19 |
L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on L-Cysteine, S-[tris(4-methoxyphenyl)methyl]-
Exploring the Potential of L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- (CAS No. 959745-27-8)
The compound L-Cysteine, S-[tris(4-methoxyphenyl)methyl]-, identified by the CAS number 959745-27-8, has garnered significant attention in the fields of pharmacology and organic chemistry due to its unique structural properties and potential therapeutic applications. This compound is a derivative of L-cysteine, a naturally occurring amino acid known for its role in various biological processes, including antioxidant defense and protein synthesis. The addition of the tris(4-methoxyphenyl)methyl group introduces novel characteristics that enhance its functionality and make it a promising candidate for drug development.
Recent studies have highlighted the importance of modifying amino acids to improve their pharmacokinetic profiles. The tris(4-methoxyphenyl)methyl substitution in this compound serves as a bulky protecting group, which not only stabilizes the molecule but also potentially enhances its bioavailability. This modification has been shown to influence the compound's solubility, absorption rate, and metabolic stability, making it a valuable tool in drug delivery systems.
One of the most intriguing aspects of L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- is its ability to act as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For instance, studies have demonstrated that derivatives of this compound can scavenge free radicals more effectively than unmodified L-cysteine, suggesting its potential in treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The tris(4-methoxyphenyl)methyl group is introduced via nucleophilic substitution reactions, ensuring high yields and purity. This synthesis pathway has been optimized to minimize environmental impact, aligning with current trends toward sustainable chemical manufacturing.
In terms of applications, L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- has shown promise in the development of targeted drug delivery systems. Its unique structure allows for selective binding to specific receptors or tissues, enhancing therapeutic efficacy while reducing systemic side effects. This property is particularly advantageous in oncology, where precise drug targeting can significantly improve patient outcomes.
Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various physiological conditions. Molecular modeling studies have revealed that the tris(4-methoxyphenyl)methyl group interacts favorably with cellular membranes, facilitating efficient drug uptake. These insights are crucial for designing next-generation therapeutics based on this compound.
Despite its potential benefits, further research is needed to fully understand the long-term effects of L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- on human health and its interaction with other biological molecules. Collaborative efforts between academia and industry are essential to accelerate its translation into clinical practice.
In conclusion, L-Cysteine, S-[tris(4-methoxyphenyl)methyl]- (CAS No. 959745-27-8) represents a significant advancement in amino acid modification and holds immense potential for innovative therapeutic applications. As research continues to uncover its full capabilities, this compound stands at the forefront of cutting-edge medical science.
959745-27-8 (L-Cysteine, S-[tris(4-methoxyphenyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)